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Compound of Interest

Compound Name: Peptide P60

Cat. No.: B11932136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peptide P60 is a synthetic 15-amino acid peptide that acts as a cell-permeable inhibitor of the

transcription factor Forkhead box P3 (FOXP3).[1][2][3][4] By binding to FOXP3, Peptide P60
inhibits its nuclear translocation and its suppressive effects on other transcription factors like

NF-κB and NFAT.[1][2] This mechanism allows Peptide P60 to inhibit the immunosuppressive

activity of regulatory T-cells (Tregs) and enhance effector T-cell stimulation, making it a

valuable tool in cancer immunotherapy and vaccine development research.[1][2][3][5] Proper

handling, dissolution, and storage of Peptide P60 are critical to ensure its stability and

biological activity in experimental settings.

Physicochemical Properties of Peptide P60
A summary of the key properties of Peptide P60 is provided in the table below.
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Property Value Reference

Sequence

Arg-Asp-Phe-Gln-Ser-Phe-Arg-

Lys-Met-Trp-Pro-Phe-Phe-Ala-

Met

[2][6]

Molecular Weight ~1994.3 g/mol [2][6]

Appearance
White to off-white lyophilized

solid
[2]

Purity >95% by HPLC [6][7]

Form
Typically supplied as a

trifluoroacetate (TFA) salt
[1][6]

Experimental Protocols
Protocol for Reconstitution of Lyophilized Peptide P60
This protocol outlines the steps for dissolving lyophilized Peptide P60 to prepare a stock

solution. It is crucial to test the solubility of a small amount of the peptide first before dissolving

the entire sample.[8][9][10]

Materials:

Vial of lyophilized Peptide P60

Sterile, distilled water

Dimethyl sulfoxide (DMSO), high purity

Acetonitrile

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Microcentrifuge

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized Peptide P60 to warm to

room temperature for at least 15-20 minutes.[11][12] This prevents condensation of

atmospheric moisture, which can affect peptide stability.[11]

Centrifuge the Vial: Briefly centrifuge the vial at low speed (e.g., 1000 x g for 1 minute) to

ensure all the lyophilized powder is at the bottom of the vial.[9][13]

Solvent Selection: Based on the peptide's characteristics and experimental requirements,

choose an appropriate solvent.

Primary Recommendation (Aqueous): For concentrations up to 2 mg/mL, sterile distilled

water is a suitable solvent.[6] The presence of TFA salt generally aids aqueous solubility.

[1]

Alternative Solvent (Organic): For higher concentrations (e.g., up to 50 mg/mL), DMSO

can be used.[2] If using DMSO, be aware that it can oxidize the methionine residues in the

peptide sequence.[14] For applications sensitive to oxidation, consider using acetonitrile.

[6]

Reconstitution:

Carefully open the vial in a clean environment.

Using a sterile pipette tip, add the calculated volume of the chosen solvent to the vial to

achieve the desired stock concentration.

Gently swirl or vortex the vial to dissolve the peptide completely.[13] Avoid vigorous

shaking to prevent peptide aggregation.[11]

Visually inspect the solution to ensure it is clear and free of particulates.[15] If solubility is

an issue, brief sonication may help.[9][14]
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted stock solution into single-use, sterile, low-protein-

binding microcentrifuge tubes.[11][13]

Storage: Store the aliquots at -20°C or -80°C.[6][7]

Protocol for Storage of Peptide P60
Proper storage is essential to maintain the integrity and activity of Peptide P60.

Storage Conditions Summary:

Form
Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C or -80°C Up to 2 years

Store in a desiccator,

protected from light.[2]

[6]

Reconstituted in

Solvent
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[2]

Reconstituted in

Solvent
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[2]

Short-term (in

solution)
4°C < 1 week For immediate use.

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of Peptide P60
The following diagram illustrates the inhibitory mechanism of Peptide P60 on the FOXP3

signaling pathway in regulatory T-cells (Tregs).
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Caption: Mechanism of Peptide P60 action in a regulatory T-cell.

Experimental Workflow for Dissolving and Storing
Peptide P60
The diagram below outlines the standardized workflow for the proper handling of Peptide P60
from receipt to storage.
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Caption: Workflow for the reconstitution and storage of Peptide P60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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